Tantalum phosphide

• IUPAC Name: phosphanylidynetantalum
• InChI: InChI=1S/P.Ta
• InChI Key: AUOAQYMBESBNJR-UHFFFAOYSA-N
• Canonical SMILES: P#[Ta]
• Molecular Formula: PTa
• Molecular Weight: 211.9216 g/mol
• CAS No.: 12037-63-7

Description

Tantalum phosphide is a compound composed of tantalum and phosphorus. It is known for its unique properties, including its role as a Weyl semimetal, which hosts exotic Weyl fermion quasiparticles and Fermi arcs

Preparation Methods

Synthetic Routes and Reaction Conditions: Tantalum phosphide can be synthesized through several methods. One common approach involves the reduction of tantalum compounds with phosphorus sources. For instance, the reduction of tantalum pentachloride with red phosphorus at high temperatures can yield this compound . Another method involves the direct reaction of tantalum and phosphorus at elevated temperatures in a vacuum or inert atmosphere .

Industrial Production Methods: Industrial production of this compound typically involves high-temperature solid-state reactions. The process requires precise control of temperature and atmosphere to ensure the formation of the desired phase and to prevent contamination. The use of high-purity starting materials is crucial to achieve high-quality this compound.

Chemical Reactions Analysis

Types of Reactions: Tantalum phosphide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

Oxidation: this compound can be oxidized in the presence of oxygen or other oxidizing agents, leading to the formation of tantalum oxides and phosphorus oxides.

Reduction: Reduction reactions typically involve the use of hydrogen or other reducing agents to convert this compound to lower oxidation state compounds.

Substitution: Substitution reactions can occur with halogens or other reactive species, leading to the formation of tantalum halides and phosphides.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can produce tantalum pentoxide and phosphorus pentoxide, while reduction can yield tantalum metal and phosphorus.

Scientific Research Applications

Tantalum phosphide has a wide range of scientific research applications:

Chemistry: It is used as a catalyst in various chemical reactions, including hydrogenation and hydrodesulfurization.

Biology: Research is ongoing to explore its potential use in biological applications, such as biosensors and bioimaging.

Medicine: this compound is being investigated for its potential use in medical devices and implants due to its biocompatibility and stability.

Industry: It is used in the production of advanced materials, including high-temperature coatings and electronic components.

Mechanism of Action

The mechanism by which tantalum phosphide exerts its effects is primarily related to its electronic structure. As a Weyl semimetal, it possesses spin-polarized band-crossings called Weyl nodes, which are connected by topological surface arcs . These unique electronic properties enable this compound to exhibit exotic phenomena such as the chiral anomaly and high carrier mobility. The molecular targets and pathways involved in these effects are still under investigation, but they are believed to be related to the interaction of Weyl fermions with the material’s lattice structure.

Comparison with Similar Compounds

Tantalum phosphide can be compared with other transition metal phosphides, such as niobium phosphide and vanadium phosphide .

Niobium Phosphide: Similar to this compound, niobium phosphide is also a Weyl semimetal and exhibits similar electronic properties. the structural arrangement and stacking sequence of niobium phosphide differ from those of this compound, leading to variations in their physical and chemical properties.

Vanadium Phosphide: Vanadium phosphide has a different crystal structure and electronic properties compared to this compound. It is often used as a catalyst in different chemical reactions and has distinct applications in materials science.

This compound’s uniqueness lies in its combination of high thermal stability, unique electronic properties, and potential for various advanced applications, making it a valuable compound for scientific research and industrial use.

Biological Activity

Tantalum phosphide (TaP) is an intriguing compound primarily known for its applications in electronics and materials science. However, its biological activity, particularly in biomedical applications, has garnered attention due to its potential as a biocompatible material. This article explores the biological properties of this compound, supported by various research findings, case studies, and data tables.

Overview of this compound

This compound is a binary compound composed of tantalum and phosphorus. It belongs to a family of compounds that exhibit unique electronic and structural properties, making them candidates for various technological applications. Recent studies have also begun to investigate its biological compatibility and potential therapeutic uses.

Biocompatibility and Biological Activity

Biocompatibility refers to the ability of a material to perform with an appropriate host response in a specific application. This compound has shown promising results in this regard:

• Cell Viability: Research indicates that tantalum-based materials, including TaP, exhibit high cell viability in various cell lines. For instance, tantalum particles have been reported to maintain cell viability even at concentrations as high as 500 μg/ml over extended periods (up to 7 days) .
• Osteogenic Properties: Studies have demonstrated that tantalum promotes osteoblast proliferation and differentiation. Tantalum particles can induce autophagy in osteoblasts, which is crucial for bone formation .

The biological activity of this compound can be attributed to several mechanisms:

• Cell Adhesion and Proliferation: Tantalum enhances cell adhesion and proliferation through surface modifications that promote favorable interactions with biological tissues .
• Immune Response Modulation: Tantalum particles can modulate immune responses by affecting macrophage activity, which plays a critical role in tissue integration and healing processes .
• Antibacterial Properties: Tantalum has been shown to possess antibacterial properties, making it suitable for applications in implants where infection risk is a concern .

Study on Porous Tantalum Scaffolds

A significant study investigated the use of porous tantalum scaffolds in bone defect healing:

• Study Design: Porous tantalum scaffolds were implanted into rabbit femur defects.
• Findings: The scaffolds exhibited superior biocompatibility and promoted new bone formation compared to traditional titanium scaffolds. Histological analysis revealed significant bone ingrowth and osseointegration .

Antibacterial Activity Assessment

Another study focused on the antibacterial properties of tantalum:

• Methodology: The spread plate method was employed to evaluate bacterial adherence on tantalum surfaces.
• Results: The study found that tantalum surfaces significantly reduced bacterial colonization compared to control materials, highlighting its potential in preventing infections associated with implants .

Data Table: Summary of Biological Activities

Property	Observation	Reference
Cell Viability	High viability at concentrations up to 500 μg/ml
Osteogenic Differentiation	Promotes osteoblast proliferation via autophagy
Antibacterial Activity	Reduced bacterial colonization on surfaces
Bone Healing Efficacy	Enhanced new bone formation in animal models